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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in their
experimental work on the passivation and repassivation behavior of Nickel-Chromium-
Molybdenum (Ni-Cr-Mo) alloys.

Frequently Asked Questions (FAQSs)

Q1: What are the primary roles of Chromium (Cr) and Molybdenum (Mo) in the corrosion
resistance of Ni-Cr-Mo alloys?

Al: Chromium (Cr) and Molybdenum (Mo) play complementary roles in providing Ni-Cr-Mo
alloys with their exceptional corrosion resistance.[1][2][3] Chromium is the primary element
responsible for the general corrosion resistance and the formation of a stable passive film,
predominantly composed of chromium oxide (Cr203), which acts as a barrier against the
corrosive environment.[4] Molybdenum, on the other hand, significantly enhances the alloy's
resistance to localized corrosion, such as pitting and crevice corrosion.[2][3] It aids in stabilizing
the passive film and is crucial for the repassivation process after a localized breakdown of the
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film.[1][2][3] Studies have shown that while the breakdown potential is largely influenced by the
Cr content, the repassivation potential is strongly dependent on the Mo content.[1][2][3]

Q2: How does pH affect the passivation behavior of Ni-Cr-Mo alloys?

A2: The pH of the environment can influence the composition and stability of the passive film
on Ni-Cr-Mo alloys. For Ni-22Cr alloys, the pH has been found to impact the relative chemical
compositions of the passive film.[5] However, for Ni-22Cr-6Mo alloys, the effect of pH on the
film composition is less noticeable.[5] In general, Ni-rich films tend to form early in the
passivation process, with Cr(lll) enrichment occurring over longer exposure times.[5] The
addition of Molybdenum has been shown to increase the fraction of Cr(lll) cations in the
passive film at both low and high pH levels, which contributes to its stability.[5]

Q3: What is the typical structure of the passive film formed on Ni-Cr-Mo alloys?

A3: The passive film on Ni-Cr-Mo alloys often exhibits a layered or complex structure. At low
and mild temperatures in neutral solutions, a layered structure has been observed, consisting
of an inner layer rich in Cr203, an outer layer of Cr/Ni hydroxides, and Mo/Cu oxides on the
outermost surface.[6] The addition of Mo can promote the enrichment of Cr in the passive film.
[7] The exact composition and structure can be influenced by factors such as the alloy
composition, the electrochemical conditions, and the temperature.[6][3]

Q4: What are the standard methods for testing pitting and crevice corrosion resistance?

A4: Standardized immersion tests are commonly used to evaluate the resistance of Ni-Cr-Mo
alloys to pitting and crevice corrosion. The ASTM G48 standard provides methods for
determining the Critical Pitting Temperature (CPT) and Critical Crevice Temperature (CCT).[9]
[10] These tests typically involve immersing the alloy specimens in a 6 wt% ferric chloride
solution for a specified duration (often 72 hours) and observing for the onset of corrosion.[9]
For crevice corrosion testing, crevice-forming devices are attached to the specimen to create a
stagnant environment.[11][12] Electrochemical methods, such as cyclic potentiodynamic
polarization, can also be used to determine the pitting potential and are particularly useful for
testing at high temperatures where immersion tests may be problematic.[13][14]

Troubleshooting Guides

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.proquest.com/openview/ee31ece14119788ae5838324e08347e6/1?pq-origsite=gscholar&cbl=34964
https://www.osti.gov/servlets/purl/884785
https://www.researchgate.net/publication/250395004_Influence_of_Chromium_and_Molybdenum_on_the_Corrosion_of_Nickel-Based_Alloys
https://www.proquest.com/openview/ee31ece14119788ae5838324e08347e6/1?pq-origsite=gscholar&cbl=34964
https://www.osti.gov/servlets/purl/884785
https://www.researchgate.net/publication/250395004_Influence_of_Chromium_and_Molybdenum_on_the_Corrosion_of_Nickel-Based_Alloys
https://www.researchgate.net/publication/368346955_Passivation_of_Ni-Cr_and_Ni-Cr-Mo_Alloys_in_Low_and_High_pH_Sulfate_Solutions
https://www.researchgate.net/publication/368346955_Passivation_of_Ni-Cr_and_Ni-Cr-Mo_Alloys_in_Low_and_High_pH_Sulfate_Solutions
https://www.researchgate.net/publication/368346955_Passivation_of_Ni-Cr_and_Ni-Cr-Mo_Alloys_in_Low_and_High_pH_Sulfate_Solutions
https://www.researchgate.net/publication/368346955_Passivation_of_Ni-Cr_and_Ni-Cr-Mo_Alloys_in_Low_and_High_pH_Sulfate_Solutions
https://www.researchgate.net/publication/270699387_Influence_of_temperature_on_passive_film_properties_on_Ni-Cr-Mo_Alloy_C-2000
https://www.researchgate.net/publication/264061639_Effects_of_Mo_on_the_Passive_Films_Formed_on_Ni-15_30Cr-5Mo_Alloys_in_pH_85_Buffer_Solution
https://www.researchgate.net/publication/270699387_Influence_of_temperature_on_passive_film_properties_on_Ni-Cr-Mo_Alloy_C-2000
https://par.nsf.gov/servlets/purl/10527142
https://infinitalab.com/astm/corrosion/pitting-and-crevice-corrosion-testing/
https://www.amse.org.cn/article/2017/1006-7191/1006-7191-30-4-296.shtml
https://infinitalab.com/astm/corrosion/pitting-and-crevice-corrosion-testing/
https://www.smtsrl.com/en/chemical-laboratory/corrosion-tests/crevice-corrosion-test/
https://www.sidertest.it/corrosions/crevice/?lang=en
https://content.ampp.org/corrosion/article/73/6/666/1611/Assessing-the-Pitting-Corrosion-Resistance-of
https://www.researchgate.net/publication/315463904_Assessing_the_Pitting_Corrosion_Resistance_of_Oilfield_Nickel_Alloys_at_Elevated_Temperatures_by_Electrochemical_Methods
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15911503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

This section addresses common issues encountered during experiments on Ni-Cr-Mo alloys
and provides step-by-step solutions.

Issue 1: Inconsistent or non-reproducible potentiodynamic polarization curves.

o Possible Cause 1: Improper surface preparation. A non-uniform or contaminated surface can
lead to inconsistent results.

o Solution: Ensure a standardized and repeatable surface preparation procedure. This
typically involves grinding with successively finer SiC paper (e.g., up to 1200 grit), followed
by polishing with a diamond suspension (e.g., 1 um) to a mirror finish. Thoroughly clean
the specimen with a suitable solvent (e.g., ethanol or acetone) in an ultrasonic bath and
dry it with a stream of inert gas before the experiment.

» Possible Cause 2: Crevice corrosion at the specimen holder interface. Unintended crevice
corrosion can distort the polarization curve, showing an artificially low breakdown potential.

o Solution: Carefully inspect the specimen holder design. Use a holder made of an inert
material that minimizes the area of contact with the specimen. Ensure a watertight seal
between the specimen and the holder. Consider using a cold-mount epoxy to expose only
the desired surface area, which can help prevent crevice effects at the edges.

o Possible Cause 3: Instability of the reference electrode. A drifting reference electrode
potential will lead to inaccurate potential measurements.

o Solution: Check the reference electrode for air bubbles and ensure the filling solution is at
the correct concentration and free of contamination. Calibrate the reference electrode
against a standard reference electrode before each experiment.

o Possible Cause 4: Changes in the electrolyte during the experiment. Contamination or
changes in the concentration of the electrolyte can affect the results.

o Solution: Use high-purity reagents and deionized water to prepare the electrolyte.
Deaerate the solution with an inert gas (e.g., nitrogen or argon) before and during the
experiment to remove dissolved oxygen, which can influence the corrosion potential and
cathodic reactions. Monitor and control the temperature of the electrolyte.
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Issue 2: Difficulty in determining the repassivation potential (Erp).

o Possible Cause 1: The reverse scan in cyclic potentiodynamic polarization does not show a
clear repassivation point. This can happen if the pitting is severe or if the alloy has poor
repassivation kinetics in the tested environment.

o Solution 1: Adjust the vertex potential (the potential at which the scan is reversed). A
higher vertex potential can induce more stable pitting, which may lead to a more defined
repassivation event on the reverse scan.

o Solution 2: Vary the reverse scan rate. A slower reverse scan rate may provide more time
for the pits to repassivate.

o Solution 3: Consider alternative techniques for determining repassivation potential, such
as the Tsujikawa-Hisamatsu Electrochemical (THE) method, which is specifically designed
for this purpose.[15]

o Possible Cause 2: Hysteresis loop is very narrow or non-existent.

o Solution: This may indicate high resistance to pitting corrosion under the tested conditions.
Consider making the environment more aggressive by increasing the chloride
concentration or the temperature to induce pitting and observe a clear hysteresis loop.

Issue 3: High passive current density.
» Possible Cause 1: Incomplete passivation or a less protective passive film.

o Solution: Allow for a sufficient stabilization period at the open-circuit potential before
starting the polarization scan to allow for the formation of a stable passive film. The
composition of the alloy plays a significant role; higher Cr content generally leads to lower
passive current densities.[4]

o Possible Cause 2: Presence of inclusions or second-phase patrticles in the alloy. These can
act as initiation sites for localized corrosion and increase the overall current density.

o Solution: Characterize the microstructure of the alloy using techniques like Scanning
Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDS) to identify
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any microstructural heterogeneities. If possible, use alloys with a more homogeneous
microstructure.

Data Presentation

Table 1: Influence of Cr and Mo on Pitting and Repassivation Potentials in 1M NacCl solution.

. Breakdown Potential (mV Repassivation Potential
Alloy Composition (wt. %)

vs. SHE) (mV vs. SHE)
Ni-20Cr 680 Did not repassivate
Ni-11Cr-7Mo 590 Near Ecorr
Ni-11Cr-13Mo 650 ~400

Note: Data extracted and adapted from Hayes et al. (2005).[2] The original study used cyclic
voltammetry.

Table 2: Critical Pitting and Crevice Temperatures for Selected Ni-Cr-Mo Alloys.

CPT in ASTM G48 Practice CCT in ASTM G48 Practice

Alloy

C (°C) D (°C)
Alloy C-276 >120 70
Alloy C-22 >120 110
Alloy 625 100 35

Note: Data compiled from various sources and represents typical values. Actual values can
vary based on specific material condition and test parameters.[10]

Experimental Protocols

1. Potentiodynamic Polarization Testing (based on ASTM G5)

¢ Objective: To evaluate the general corrosion behavior, pitting susceptibility, and passivation
characteristics of Ni-Cr-Mo alloys.
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o Methodology:

o Specimen Preparation: Prepare the working electrode by grinding with SiC paper to a
1200 grit finish, followed by polishing to a 1 um diamond finish. Clean the specimen
ultrasonically in ethanol and dry it.

o Electrochemical Cell Setup: Use a standard three-electrode cell with the Ni-Cr-Mo alloy as
the working electrode, a platinum mesh as the counter electrode, and a Saturated Calomel
Electrode (SCE) or Ag/AgCl as the reference electrode.[8]

o Electrolyte: Prepare the desired electrolyte (e.g., 0.1 M NacCl solution). Deaerate the
solution with nitrogen or argon for at least 30 minutes prior to and during the experiment.

o Open Circuit Potential (OCP) Measurement: Immerse the specimen in the electrolyte and
monitor the OCP until it stabilizes (typically for 1 hour).

o Potentiodynamic Scan: Begin the potential scan from a potential cathodic to the OCP
(e.g., -250 mV vs. OCP) and scan in the anodic direction at a controlled rate (e.g., 0.167
mV/s or 1 mV/s).[8]

o Cyclic Scan (for pitting analysis): Continue the scan until a significant increase in current
density is observed (pitting breakdown). Then, reverse the scan direction at the same scan
rate until the reverse scan intersects the forward scan, indicating repassivation.

o Data Analysis: Plot the logarithm of the current density versus the potential. Determine key
parameters such as the corrosion potential (Ecorr), corrosion current density (icorr), pitting
potential (Epit), and repassivation potential (Erp).

2. Critical Crevice Temperature (CCT) Test (based on ASTM G48, Method F)

o Objective: To determine the minimum temperature at which crevice corrosion initiates on Ni-
Cr-Mo alloys in a standardized ferric chloride solution.

o Methodology:

o Specimen Preparation: Prepare a test specimen of the Ni-Cr-Mo alloy with a specified
surface finish.
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o Crevice Assembly: Attach two TFE-fluorocarbon blocks to the specimen using O-rings or
rubber bands to create crevices.[12]

o Test Solution: Prepare a 6 wt% ferric chloride (FeCls) solution.

o Immersion: Immerse the test assembly in the FeCls solution at a constant temperature for
72 hours.[9]

o Evaluation: After the immersion period, remove the crevice formers and clean the
specimen. Inspect the area under the crevice formers for any signs of corrosion.

o Temperature Iteration: If no corrosion is observed, repeat the test at a higher temperature.
If corrosion is observed, repeat the test at a lower temperature to determine the lowest
temperature at which crevice corrosion occurs. This temperature is the CCT.[11][12]

Mandatory Visualization
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Caption: Workflow for Potentiodynamic Polarization Testing.
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Caption: Troubleshooting Logic for Inconsistent Polarization Curves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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